Cas no 2172615-78-8 ((Z)-N'-hydroxy-3-propylfuran-2-carboximidamide)

(Z)-N'-hydroxy-3-propylfuran-2-carboximidamide is a specialized organic compound featuring a furan ring substituted with a propyl group and a hydroxyimidamide functional group. Its (Z)-configuration enhances its potential as an intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds and bioactive molecules. The presence of the hydroxyimidamide moiety offers reactivity for further derivatization, making it valuable in pharmaceutical and agrochemical research. Its structural properties may also contribute to chelation or coordination chemistry applications. The compound’s stability and defined stereochemistry ensure reproducibility in synthetic pathways, supporting its use in method development and mechanistic studies.
(Z)-N'-hydroxy-3-propylfuran-2-carboximidamide structure
2172615-78-8 structure
Product Name:(Z)-N'-hydroxy-3-propylfuran-2-carboximidamide
CAS No:2172615-78-8
MF:C8H12N2O2
MW:168.193081855774
CID:6276556
PubChem ID:165507666
Update Time:2025-05-22

(Z)-N'-hydroxy-3-propylfuran-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide
    • EN300-1269894
    • 2172615-78-8
    • Inchi: 1S/C8H12N2O2/c1-2-3-6-4-5-12-7(6)8(9)10-11/h4-5,11H,2-3H2,1H3,(H2,9,10)
    • InChI Key: XROKJROSWNJBKH-UHFFFAOYSA-N
    • SMILES: O1C=CC(=C1/C(=N/O)/N)CCC

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.8Ų

(Z)-N'-hydroxy-3-propylfuran-2-carboximidamide Pricemore >>

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Additional information on (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide

Exploring the Potential of (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide (CAS No. 2172615-78-8) in Modern Research and Applications

The compound (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide (CAS No. 2172615-78-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This furan-derived carboximidamide is characterized by its hydroxyimino functional group, which contributes to its reactivity and versatility in chemical synthesis. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in pharmaceutical and material science research.

One of the most frequently asked questions about this compound is: "What are the potential applications of (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide in drug discovery?" Current studies suggest that its furan-carboximidamide scaffold may serve as a valuable precursor for designing novel bioactive molecules. The presence of both hydroxy and imino groups offers multiple sites for molecular interactions, making it particularly interesting for developing enzyme inhibitors or receptor modulators. This aligns with the growing trend in targeted drug design and small molecule therapeutics that dominate contemporary pharmaceutical research.

From a synthetic chemistry perspective, CAS 2172615-78-8 represents an interesting case study in stereoselective synthesis. The (Z)-configuration of this compound raises important questions about geometrical isomerism and its impact on biological activity - a topic that frequently appears in medicinal chemistry forums and research publications. Recent advances in computational chemistry have enabled more precise predictions about how such structural features influence molecular properties, making this compound a valuable subject for structure-activity relationship (SAR) studies.

The material science community has also shown interest in furan-2-carboximidamide derivatives like (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide for their potential in organic electronic materials. With the increasing demand for sustainable materials and biodegradable electronics, researchers are investigating how the conjugated system of this compound might contribute to charge transport properties. This connects directly to current discussions about green chemistry alternatives in electronics manufacturing.

Analytical characterization of 2172615-78-8 presents its own set of challenges and opportunities. Modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming the structure and purity of this compound. These aspects are particularly relevant to researchers searching for "how to characterize furan carboximidamides" or "analytical methods for N'-hydroxy imidamides" - common queries in analytical chemistry circles.

In the context of metabolic studies, the hydroxyimino group in (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide raises interesting questions about biochemical stability and metabolic pathways. This connects to broader discussions in ADME (Absorption, Distribution, Metabolism, and Excretion) research, which is crucial for pharmaceutical development. The compound's potential interactions with cytochrome P450 enzymes and other metabolic systems represent an active area of investigation.

From a safety and handling perspective, while not classified as hazardous, proper laboratory practices should always be followed when working with 2172615-78-8. This includes appropriate personal protective equipment (PPE) and chemical storage protocols - topics that consistently rank high in laboratory safety searches and chemical handling guidelines.

The commercial availability of (Z)-N'-hydroxy-3-propylfuran-2-carboximidamide has improved in recent years, reflecting growing research interest. Suppliers often highlight its high purity grade and structural confirmation data, addressing common concerns researchers have when purchasing specialty chemicals. This development supports the compound's increasing use in high-throughput screening and combinatorial chemistry applications.

Looking forward, the scientific community anticipates more discoveries surrounding CAS 2172615-78-8 and related furan-2-carboximidamides. With ongoing advancements in cheminformatics and AI-assisted drug discovery, this compound may play a role in developing new therapeutic agents or functional materials. Its study exemplifies how structural organic chemistry continues to provide valuable insights for multiple scientific disciplines.

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